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Compound of Interest

Compound Name: RG108

Cat. No.: B1683939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RG108 is a non-nucleoside small molecule inhibitor of DNA methyltransferases (DNMTs).[1] It

functions by binding to the active site of DNMT enzymes, thereby preventing the transfer of

methyl groups to DNA.[1] This inhibition of DNA methylation can lead to the demethylation and

subsequent re-activation of epigenetically silenced genes, including tumor suppressor genes.

[1] RG108 is a valuable tool in epigenetics research and drug development for studying the role

of DNA methylation in various biological processes and diseases, such as cancer and for

enhancing the efficiency of induced pluripotent stem cell (iPS) generation.[1]

RG108 Properties and Specifications
A summary of the key physical and chemical properties of RG108 is provided in the table

below.
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Property Value

Molecular Weight 334.33 g/mol

Formula C₁₉H₁₄N₂O₄

Appearance Light yellow to yellow solid

Purity ≥98% (HPLC)

CAS Number 48208-26-0

IC₅₀ (cell-free assay) 115 nM

RG108 Stock Solution Preparation in DMSO
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing RG108 stock solutions

due to its high solubilizing capacity for this compound.

Solubility Data
Solvent

Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 33.43 100

Ethanol 33.43 100

Data sourced from Tocris Bioscience.[1]

Materials
RG108 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM RG108 Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro experiments.

Equilibrate Reagents: Allow the RG108 powder and DMSO to come to room temperature

before use.

Weigh RG108: Accurately weigh the desired amount of RG108 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.34 mg of RG108.

Dissolve in DMSO: Add the appropriate volume of DMSO to the RG108 powder. To continue

the example, add 1 mL of DMSO to the 3.34 mg of RG108.

Ensure Complete Dissolution: Vortex the solution thoroughly until the RG108 powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid

in dissolution if necessary.

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[2][3]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Stock Solution Stability
Storage Temperature Stability

-20°C Up to 1 year[3]

-80°C Up to 2 years[3]

Note: It is strongly recommended to use fresh aliquots for each experiment to ensure

consistent results.
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Experimental Protocols and Working
Concentrations
The optimal working concentration of RG108 can vary depending on the cell type and the

specific experimental goals. It is recommended to perform a dose-response experiment to

determine the optimal concentration for your system.

General Cell Culture Protocol
Cell Seeding: Plate cells at the desired density in a suitable culture vessel and allow them to

adhere overnight.

Preparation of Working Solution: Thaw a single-use aliquot of the RG108 stock solution at

room temperature. Dilute the stock solution to the desired final concentration in pre-warmed

cell culture medium. For example, to achieve a final concentration of 10 µM in 10 mL of

medium from a 10 mM stock, add 10 µL of the stock solution to the medium.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired concentration of RG108.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours). The

incubation time will depend on the specific assay and research question.

Downstream Analysis: Following incubation, harvest the cells for downstream analysis, such

as gene expression analysis, western blotting, or cell viability assays.

Recommended Working Concentrations from Literature
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Application Cell Type
Working
Concentration

Incubation
Time

Observed
Effect

Inhibition of Cell

Proliferation

Eca-109 and TE-

1 (Esophageal

Cancer)

70 µM and 75

µM (IC₅₀)
Not specified

50% inhibition of

cell

proliferation[4]

Radiosensitizatio

n

Eca-109 and TE-

1 (Esophageal

Cancer)

25 µM
6 hours

(pretreatment)

Increased

sensitivity to X-

ray irradiation[4]

Induction of

Pluripotency

Gene Expression

Human Adipose-

derived Stem

Cells (hADSCs)

5 µM 4 days

Upregulation of

OCT4, SOX2,

and NANOG

expression[5][6]

Inhibition of

DNMT1

Expression

Buffalo Adult

Fibroblasts
10-100 µM 72 hours

Significant

decrease in

DNMT1 gene

expression

Improvement of

SCNT Embryonic

Development

Porcine Fetal

Fibroblasts
5 µM 72 hours

Increased

blastocyst rates

of SCNT

embryos[7]

Promotion of

Pluripotency-

Related

Character

Porcine Bone

Marrow

Mesenchymal

Stem Cells

10 µM 48 hours

Improved cellular

anti-senescence,

anti-apoptosis,

and

pluripotency[8]

Signaling Pathway and Experimental Workflow
Diagrams
Signaling Pathway of RG108
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Mechanism of RG108 Action
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Caption: Mechanism of RG108 as a DNMT inhibitor.

Experimental Workflow for RG108 Stock Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1683939?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683939?utm_src=pdf-body
https://www.benchchem.com/product/b1683939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh RG108 Powder

Dissolve in DMSO

Vortex to Mix

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing RG108 stock solution.

Experimental Workflow for Cell Treatment with RG108
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Caption: Workflow for cell treatment with RG108.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1683939?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683939?utm_src=pdf-body
https://www.benchchem.com/product/b1683939?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. RG 108 | DNA Methyltransferases | Tocris Bioscience [tocris.com]

2. selleckchem.com [selleckchem.com]

3. medchemexpress.com [medchemexpress.com]

4. DNA methylation enzyme inhibitor RG108 suppresses the radioresistance of esophageal
cancer - PMC [pmc.ncbi.nlm.nih.gov]

5. DNA Methyltransferase Inhibition by RG108 Improves Stemness and Multipotential
Differentiation of Human Adipose Tissue-derived Stem Cells [ijbiotech.com]

6. DNA Methyltransferase Inhibition by RG108 Improves Stemness and Multipotential
Differentiation of Human Adipose Tissue-derived Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

7. Optimizing treatment of DNA methyltransferase inhibitor RG108 on porcine fibroblasts for
somatic cell nuclear transfer - PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for RG108 Stock
Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683939#preparing-rg108-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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